Cas no 689-12-3 (Isopropyl 2-propenoate)

Isopropyl 2-propenoate Properties

Names and Identifiers

• 2-Propenoic acid,1-methylethyl ester
• ISO-PROPYLACRYLATE
• propan-2-yl prop-2-enoate
• Acrylic acid,isopropyl ester
• Acrylsaeure-isopropylester
• i-propyl acrylate
• Isopropyl 2-propenoate
• Isopropyl acrylate
• isopropyl prop-2-enoate
• Isopropylacrylat
• UNII-5TMJ62Z1LW
• NSC 32619
• AI3-15706
• MFCD00048291
• BS-52923
• FT-0632811
• NSC32619
• SY223534
• Q27262852
• 5TMJ62Z1LW
• Acrylic acid, isopropyl ester
• 689-12-3
• HSDB 5441
• DTXSID4060997
• SCHEMBL25921
• Isopropyl ester of 2-propenoic acid
• iso-propyl acrylate
• 2-PROPENOIC ACID, 1-METHYLETHYL ESTER
• E83845
• 2-PROPENOIC ACID, 1-METHYLETHYL ESTER [HSDB]
• iso-Propylacrylate
• EN300-380987
• EINECS 211-710-7
• AKOS013152960
• NS00020696
• 1-Methylethyl 2-propenoate
• NSC-32619
• 2-Propenoic acid,isopropyl ester
• DB-055204
• DTXCID3046295
• Isopropyl 2propenoate
• +Expand

• MDL： MFCD00048291
• InChIKey： LYBIZMNPXTXVMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-4-6(7)8-5(2)3/h4-5H,1H2,2-3H3
• SMILES： CC(C)OC(=O)C=C

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.068079557g/mol
• Heavy Atom Count: 8
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.12400
• PSA: 26.30000
• Refractive Index: 1.4078 (589.3 nm 20 ºC)
• Boiling Point: 108-112 ºC
• Melting Point: 37.22°C (estimate)
• Flash Point: 22.9±12.0 ºC,
• Solubility: Slightly soluble (9.6 g/l) (25 º C),
• Density: 0.902±0.06 g/cm3 (20 ºC 760 Torr),

Isopropyl 2-propenoate Security Information

• Safety Term：3.2
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1993
• PackingGroup：III
• Risk Phrases： 36/37/38
• HazardClass：3.2

Isopropyl 2-propenoate Customs Data

• HS CODE：2916129000
• Customs Data：

  China Customs Code:

  2916129000

  Overview:

  2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%